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Compound of Interest

Compound Name:
N-T-BOC-GLU-GLU-VAL METHYL

ESTER

CAS No.: 102601-27-4

Cat. No.: B1168460

Get Quote

Technical Guide for Drug Development & Synthesis Applications

Introduction & Structural Context
N-t-Boc-Glu-Glu-Val methyl ester is a protected tripeptide derivative often utilized as a

fragment in convergent peptide synthesis or as a specific biochemical probe (e.g., in tubulin

tyrosination research or protease substrate studies). Its structure combines a lipophilic N-

terminal protection group (tert-butyloxycarbonyl, Boc) and a C-terminal methyl ester (OMe) with

a potentially polar core sequence of two Glutamic Acid (Glu) residues and a hydrophobic Valine

(Val) residue.

Understanding the physical state of this molecule requires distinguishing between its partially

protected form (free side-chain carboxyls) and fully protected form (side-chain esters), as this

dictates solubility and handling. This guide primarily addresses the C-terminal methyl ester with

free glutamic acid side chains (Boc-Glu-Glu-Val-OMe), unless otherwise noted.

Molecular Identity
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Sequence: Boc-L-Glutamyl-L-Glutamyl-L-Valine methyl ester

Formula (Approx):

(assuming free side chains)

Molecular Weight: ~503.5 g/mol (Theoretical)

Structural Features:

N-Terminus: Acid-labile Boc group.

Core: Acidic, hydrophilic region (Glu-Glu).

C-Terminus: Base-labile Methyl Ester (OMe).

Physicochemical Profile
Physical Appearance & Morphology
In its purified solid state, N-t-Boc-Glu-Glu-Val methyl ester typically presents as a white to off-

white amorphous powder. If crystallized slowly from ethyl acetate/hexane, it may form

microcrystalline aggregates.

Hygroscopicity: Moderate. The presence of free carboxylic acid side chains (if unprotected)

increases moisture uptake.

Melting Point: Typically in the range of 110°C – 145°C (decomposition often occurs near the

melting point for Boc-peptides). Note: Exact MP depends heavily on the degree of hydration

and residual solvent.

Solubility Matrix
The solubility of this peptide is "amphiphilic" due to the conflict between the hydrophobic

protecting groups and the hydrophilic Glu side chains.
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Solvent Solubility Rating Mechanistic Insight

DMF / DMSO High

Dipolar aprotic solvents disrupt

inter-peptide H-bonds

effectively.

Methanol / Ethanol Moderate to High

Soluble, though ester

transesterification is a risk

upon prolonged storage.

DCM / Chloroform Low to Moderate

Restricted. While Boc/OMe

promote solubility, free Glu

side chains reduce it. Fully

protected variants (e.g.,

Glu(OtBu)) are highly soluble

here.

Water (Neutral) Low
The hydrophobic Boc/Val/OMe

groups dominate.

Water (Basic, pH > 8) High

Deprotonation of Glu side

chains (

) induces micelle formation or

complete dissolution.

Diethyl Ether / Hexane Insoluble

Used for

precipitation/trituration of the

powder.

Analytical Characterization Protocols
To validate the integrity of N-t-Boc-Glu-Glu-Val methyl ester powder, a multi-modal approach

is required.

HPLC Purity Profiling
Objective: Quantify peptide purity and detect deletion sequences (e.g., Boc-Glu-Val-OMe).

Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase:

Solvent A: Water + 0.1% TFA (Trifluoroacetic acid).

Solvent B: Acetonitrile (ACN) + 0.1% TFA.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 220 nm (peptide bond) and 254 nm (aromatic impurities, if any).

Expectation: The product should elute as a single sharp peak. Broadening may indicate

racemization of the Glu residues.

Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (

and

).

Critical Check: Look for mass shifts of -100 Da (loss of Boc) or +14 Da (methyl esterification

of side chains during synthesis, a common impurity).

Proton NMR ( H-NMR)
NMR is the gold standard for verifying the "Boc" and "Methyl Ester" ratio.

Solvent: DMSO-

(prevents aggregation).

Key Signals:

ppm (s, 9H): Boc tert-butyl group.

ppm (s, 3H): OMe methyl ester singlet.

ppm (d, 6H): Val isopropyl methyls.

ppm (broad s): COOH side chains (if free).
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Workflow Visualization
The following diagram outlines the logical flow for characterizing the powder.
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Figure 1: Analytical workflow for validating N-t-Boc-Glu-Glu-Val methyl ester.

Stability & Handling Directives
Storage Conditions

Temperature: Store at -20°C. Long-term storage at room temperature can lead to slow

hydrolysis of the methyl ester or cyclization of the Glutamic acid side chain (pyroglutamate

formation, though less likely with Boc protection).

Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent moisture absorption.

Container: Amber glass vials (protect from light, though not strictly photosensitive).

Reactivity Risks
Acid Sensitivity: The Boc group is highly acid-labile. Avoid exposure to TFA or HCl vapors

during storage.

Base Sensitivity: The Methyl Ester and the peptide backbone are susceptible to hydrolysis or

racemization in strong bases.

Side Chain Cyclization: The free carboxylic acid of the Glu side chain can attack the

backbone amide, forming a cyclic imide (Glutarimide) intermediate, especially under
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activation conditions.

Synthesis Context (Process Impact)
The physical properties of the powder depend heavily on the final isolation step:

Lyophilized Powder: Fluffy, high static, rapid dissolution.

Precipitated Powder (Ether/Hexane): Denser, amorphous, potentially sticky if solvent

remains.

Self-Validating Protocol Tip: Before using the powder in a critical assay, perform a "solubility-

clarity test": Dissolve 1 mg in 100 µL DMSO. The solution should be crystal clear. Turbidity

suggests residual salts or peptide aggregation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr800323s
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F15418
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F129966
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fja01572a081
https://www.benchchem.com/product/b1168460/docs#comprehensive-characterization-of-n-t-boc-glu-glu-val-methyl-ester
https://www.benchchem.com/product/b1168460/docs#comprehensive-characterization-of-n-t-boc-glu-glu-val-methyl-ester
https://www.benchchem.com/product/b1168460/docs#comprehensive-characterization-of-n-t-boc-glu-glu-val-methyl-ester
https://www.benchchem.com/product/b1168460/docs#comprehensive-characterization-of-n-t-boc-glu-glu-val-methyl-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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